1-(4-fluorophenyl)-4-{1-[2-hydroxy-3-(3-methylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one

• IUPAC Name: 1-(4-fluorophenyl)-4-[1-[2-hydroxy-3-(3-methylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C27H26FN3O3/c1-18-5-4-6-23(13-18)34-17-22(32)16-31-25-8-3-2-7-24(25)29-27(31)19-14-26(33)30(15-19)21-11-9-20(28)10-12-21/h2-13,19,22,32H,14-17H2,1H3
• InChI Key: MLVBQNHKCAOAMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(CN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=C(C=C5)F)O
• Molecular Formula: C27H26FN3O3
• Molecular Weight: 459.5 g/mol

Description

This compound is a complex organic molecule with multiple functional groups, including a fluorophenyl group, a benzimidazole group, and a pyrrolidinone group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the benzimidazole group could be formed through a condensation reaction, while the pyrrolidinone group could be introduced through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple aromatic rings (in the fluorophenyl and benzimidazole groups) would likely make the compound relatively stable and rigid.

Chemical Reactions Analysis

The reactivity of this compound would depend on its functional groups. For example, the fluorine atom in the fluorophenyl group could potentially be replaced through a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, its solubility would be influenced by the polarities of its functional groups, and its melting and boiling points would be determined by the strengths of the intermolecular forces between its molecules.

Scientific Research Applications

I have conducted a search and found information on the general applications of benzimidazole derivatives, which may help infer potential applications for the compound “1-(4-fluorophenyl)-4-{1-[2-hydroxy-3-(3-methylphenoxy)propyl]-1H-benzimidazol-2-yl}pyrrolidin-2-one”. Here is a comprehensive analysis focusing on six unique applications:

Antitumor Agents

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Antimicrobial Agents

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Antiparasitic and Antimalarial Agents

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Anti-Alzheimer and Antidiabetic Agents

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Material Science Applications

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Agriculture

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Safety And Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

The potential applications of this compound would depend on its properties and biological activity. It could be of interest in fields such as medicinal chemistry, materials science, or chemical biology.